Cas no 308294-74-8 (2-{[(4-chlorophenyl)sulfanyl](3,4-dimethoxyphenyl)methyl}-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 2-{[(4-chlorophenyl)sulfanyl](3,4-dimethoxyphenyl)methyl}-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 308294-74-8
• MF: C₂₅H₂₃ClO₃S
• MW: 438.966325044632
• CID: 5839872
• PubChem ID: 3595541
• Update Time: 2025-07-10

2-{[(4-chlorophenyl)sulfanyl](3,4-dimethoxyphenyl)methyl}-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(((4-chlorophenyl)thio)(3,4-dimethoxyphenyl)methyl)-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone, 2-[[(4-chlorophenyl)thio](3,4-dimethoxyphenyl)methyl]-3,4-dihydro-
• Z56790987
• F0870-0022
• Oprea1_546245
• SR-01000474150-1
• 2-[(4-chlorophenyl)sulfanyl-(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-2H-naphthalen-1-one
• AKOS001016701
• UPCMLD0ENAT0504-0529:001
• 2-{[(4-chlorophenyl)sulfanyl](3,4-dimethoxyphenyl)methyl}-1,2,3,4-tetrahydronaphthalen-1-one
• SR-01000474150
• 308294-74-8
• AKOS016043073

• Inchi： 1S/C25H23ClO3S/c1-28-22-14-8-17(15-23(22)29-2)25(30-19-11-9-18(26)10-12-19)21-13-7-16-5-3-4-6-20(16)24(21)27/h3-6,8-12,14-15,21,25H,7,13H2,1-2H3
• InChI Key： OSDNTUDUPKOALG-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)CCC1C(SC1=CC=C(Cl)C=C1)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 438.1056435g/mol
• Monoisotopic Mass: 438.1056435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 585.9±50.0 °C(Predicted)

Additional information on 2-{[(4-chlorophenyl)sulfanyl](3,4-dimethoxyphenyl)methyl}-1,2,3,4-tetrahydronaphthalen-1-one

Comprehensive Analysis of 2-{[(4-Chlorophenyl)sulfanyl](3,4-Dimethoxyphenyl)Methyl}-1,2,3,4-Tetrahydronaphthalen-1-One (CAS No. 308294-74-8)

The compound 2-{[(4-chlorophenyl)sulfanyl](3,4-dimethoxyphenyl)methyl}-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 308294-74-8) is a structurally complex organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique tetrahydronaphthalenone core, combined with chlorophenyl and dimethoxyphenyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for sulfur-containing compounds like this one has surged, driven by their versatility in medicinal chemistry. The sulfanyl linkage in this molecule enhances its stability and binding affinity, making it a subject of study for enzyme inhibition and receptor modulation. With the rise of AI-driven drug design, computational tools are increasingly used to predict the properties of such compounds, aligning with the growing trend of in silico screening in modern research.

The 3,4-dimethoxyphenyl group in this compound is notable for its electron-donating effects, which can influence the molecule's pharmacokinetic profile. This feature is particularly relevant in the context of neuroprotective agents and antioxidant therapies, areas where users frequently search for "novel neuroprotective compounds" or "antioxidant mechanisms." Additionally, the 4-chlorophenyl moiety contributes to lipophilicity, a critical factor in drug delivery systems, a hot topic in nanomedicine discussions.

From a synthetic perspective, the preparation of 2-{[(4-chlorophenyl)sulfanyl](3,4-dimethoxyphenyl)methyl}-1,2,3,4-tetrahydronaphthalen-1-one involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These methods are widely explored in academic and industrial settings, often appearing in searches like "advanced organic synthesis techniques" or "sulfur-based reaction optimization." The compound's CAS No. 308294-74-8 serves as a unique identifier, ensuring precise referencing in patent literature and regulatory submissions.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating solvent-free synthesis routes and catalytic methods to reduce waste, addressing the global push for sustainable chemistry. These efforts resonate with popular queries such as "eco-friendly chemical synthesis" and "green alternatives in pharma," reflecting broader societal concerns.

In conclusion, 2-{[(4-chlorophenyl)sulfanyl](3,4-dimethoxyphenyl)methyl}-1,2,3,4-tetrahydronaphthalen-1-one represents a fascinating intersection of structural complexity and functional diversity. Its study not only advances chemical knowledge but also aligns with contemporary trends like AI-assisted discovery and sustainability, making it a compelling subject for both researchers and industry professionals.